Methyl (4-fluoro-2,6-dinitrophenyl)acetate

• Molecular Formula: C9H7FN2O6
• Molecular Weight: 258.16 g/mol
• IUPAC Name: methyl 2-(4-fluoro-2,6-dinitrophenyl)acetate
• InChI: InChI=1S/C9H7FN2O6/c1-18-9(13)4-6-7(11(14)15)2-5(10)3-8(6)12(16)17/h2-3H,4H2,1H3
• InChI Key: PXJQHMJDNTULIY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C(C=C(C=C1[N+](=O)[O-])F)[N+](=O)[O-]

Description

Methyl (4-fluoro-2,6-dinitrophenyl)acetate is a useful research compound. Its molecular formula is C9H7FN2O6 and its molecular weight is 258.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of dimethyl 2-(4-fluoro-2,6-dinitrophenyl)malonate from Step A (20.5 g, 64.9 mmol) and lithium chloride (5.50 g, 130 mmol) in DMSO (120 mL) and water (2.34 mL) was heated at 90° C. for 3 h, then cooled and poured onto H2O (400 mL). The aqueous layer was extracted with Et2O (3×250 mL). The combined organic layers were washed with brine (100 mL), dried over Na2SO4, and concentrated in vacuo. The crude product was purified by silica gel chromatography, eluting with a gradient of hexanes:EtOAc—100:0 to 80:20, to give the title compound. MS: m/z=259 (M+1).